98-28-2

4-tert-Butyl-2-chlorophenol

In Stock

• CAS RN:
• 98-28-2

• Formula:
• C10H13ClO

• InChI:
• InChI=1S/C10H13ClO/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6,12H,1-3H3

• InChIKey:
• PRLINSMUYJWPBL-UHFFFAOYSA-N

• 4-tert-Butyl-2-chlorophenol is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.

2,4-Dimethyl-5-pyrimidinemethanol

In Stock

• CAS RN:
• 698-28-2

• Formula:
• C7H10N2O

• InChI:
• InChI=1S/C7H10N2O/c1-5-7(4-10)3-8-6(2)9-5/h3,10H,4H2,1-2H3

• InChIKey:
• CLKRHIBHXHFDSI-UHFFFAOYSA-N

• 2,4-Dimethyl-5-pyrimidinemethanol is a useful research compound. Its molecular formula is C7H10N2O and its molecular weight is 138.17 g/mol. The purity is usually 95%.

2-Methoxyanthracene

Usually In Stock

• CAS RN:
• 42298-28-2

• Formula:
• C15H12O

• InChI:
• InChI=1S/C15H12O/c1-16-15-7-6-13-8-11-4-2-3-5-12(11)9-14(13)10-15/h2-10H,1H3

• InChIKey:
• PKBMZUCVKZJZSZ-UHFFFAOYSA-N

• 2-Methoxyanthracene is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.

4-(Phenylsulfamoyl)phenyl 4-ethenylbenzoate

• CAS RN:
• 89298-28-2

• Formula:
• C21H17NO4S

• InChI:
• InChI=1S/C21H17NO4S/c1-2-16-8-10-17(11-9-16)21(23)26-19-12-14-20(15-13-19)27(24,25)22-18-6-4-3-5-7-18/h2-15,22H,1H2

• InChIKey:
• WVYTWQCVKSIPEI-UHFFFAOYSA-N

• 4-(Phenylsulfamoyl)phenyl 4-ethenylbenzoate is a useful research compound. Its molecular formula is C21H17NO4S and its molecular weight is 379.4 g/mol. The purity is usually 95%.

N-(3-(Dimethylamino)propyl)tridecafluorohexanesulphonamide

In Stock

• CAS RN:
• 50598-28-2

• Formula:
• C11H13F13N2O2S

• InChI:
• InChI=1S/C11H13F13N2O2S/c1-26(2)5-3-4-25-29(27,28)11(23,24)9(18,19)7(14,15)6(12,13)8(16,17)10(20,21)22/h25H,3-5H2,1-2H3

• InChIKey:
• INDOGKYZYLAGEM-UHFFFAOYSA-N

• N-(3-(Dimethylamino)propyl)tridecafluorohexanesulphonamide is a useful research compound. Its molecular formula is C11H13F13N2O2S and its molecular weight is 484.28 g/mol. The purity is usually 95%.

3-((4-(difluoromethoxy)phenyl)amino)-6-methyl-1,2,4-triazin-5(4H)-one

In Stock

• CAS RN:
• 534598-28-2

• Formula:
• C11H10F2N4O2

• InChI:
• InChI=1S/C11H10F2N4O2/c1-6-9(18)15-11(17-16-6)14-7-2-4-8(5-3-7)19-10(12)13/h2-5,10H,1H3,(H2,14,15,17,18)

• InChIKey:
• PIXBDSDSRCPWPB-UHFFFAOYSA-N

• 3-((4-(difluoromethoxy)phenyl)amino)-6-methyl-1,2,4-triazin-5(4H)-one is a useful research compound. Its molecular formula is C11H10F2N4O2 and its molecular weight is 268.224. The purity is usually 95%.

5-{[2-Chloro-5-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine

In Stock

• CAS RN:
• 851398-28-2

• Formula:
• C11H8ClF3N2S

• InChI:
• InChI=1S/C11H8ClF3N2S/c12-9-2-1-7(11(13,14)15)3-6(9)4-8-5-17-10(16)18-8/h1-3,5H,4H2,(H2,16,17)

• InChIKey:
• HEUNFONYAYWWNS-UHFFFAOYSA-N

• 5-{[2-Chloro-5-(trifluoromethyl)phenyl]methyl}-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C11H8ClF3N2S and its molecular weight is 292.7. The purity is usually 95%.

4-butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

Usually In Stock

• CAS RN:
• 937598-28-2

• Formula:
• C17H22N6S

• InChI:
• InChI=1S/C17H22N6S/c1-4-5-8-23-15(19-20-17(23)24)12-9-13(11-6-7-11)18-16-14(12)10(2)21-22(16)3/h9,11H,4-8H2,1-3H3,(H,20,24)

• InChIKey:
• MXKYIAUSMVWXKV-UHFFFAOYSA-N

• 4-butyl-5-(6-cyclopropyl-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C17H22N6S and its molecular weight is 342.47. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 893998-28-2

• Formula:
• C26H31N3O5S

• InChI:
• InChI=1S/C26H31N3O5S/c1-17-12-29(13-18(2)34-17)26(31)15-28-14-24(20-7-5-6-8-21(20)28)35-16-25(30)27-19-9-10-22(32-3)23(11-19)33-4/h5-11,14,17-18H,12-13,15-16H2,1-4H3,(H,27,30)

• InChIKey:
• QVWYCFHDJWLDQX-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-((1-(2-(2,6-dimethylmorpholino)-2-oxoethyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H31N3O5S and its molecular weight is 497.6 g/mol. The purity is usually 95%.

Alanine, N-(2,6-dimethylphenyl)-N-methoxy-, methyl ester

• CAS RN:
• 123298-28-2

• Formula:
• C13H19NO3

• InChI:
• InChI=1S/C13H19NO3/c1-9-7-6-8-10(2)12(9)14(17-5)11(3)13(15)16-4/h6-8,11H,1-5H3/t11-/m0/s1

• InChIKey:
• OABBFKUSJCCJFO-NSHDSACASA-N

• Alanine, N-(2,6-dimethylphenyl)-N-methoxy-, methyl ester, also known as Alanine, N-(2,6-dimethylphenyl)-N-methoxy-, methyl ester, is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.

Remacemide

Usually In Stock

• CAS RN:
• 128298-28-2

• Formula:
• C17H20N2O

• InChI:
• InChI=1S/C17H20N2O/c1-17(19-16(20)13-18,15-10-6-3-7-11-15)12-14-8-4-2-5-9-14/h2-11H,12-13,18H2,1H3,(H,19,20)

• InChIKey:
• YSGASDXSLKIKOD-UHFFFAOYSA-N

• 2-amino-N-(1,2-diphenylpropan-2-yl)acetamide is a stilbenoid.

N-[3-(Methylthio)phenyl]-2-[3-(methylthio)-4-[3-(1,3-benzodioxole-5-yl)-1,2,4-oxadiazole-5-yl]-5-amino-1H-pyrazole-1-yl]acetamide

In Stock

• CAS RN:
• 1019098-28-2

• Formula:
• C22H20N6O4S2

• InChI:
• InChI=1S/C22H20N6O4S2/c1-33-14-5-3-4-13(9-14)24-17(29)10-28-19(23)18(22(26-28)34-2)21-25-20(27-32-21)12-6-7-15-16(8-12)31-11-30-15/h3-9H,10-11,23H2,1-2H3,(H,24,29)

• InChIKey:
• YPXWFNFEGPNSCG-UHFFFAOYSA-N

• N-[3-(Methylthio)phenyl]-2-[3-(methylthio)-4-[3-(1,3-benzodioxole-5-yl)-1,2,4-oxadiazole-5-yl]-5-amino-1H-pyrazole-1-yl]acetamide is a useful research compound. Its molecular formula is C22H20N6O4S2 and its molecular weight is 496.56. The purity is usually 95%.

1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-2-(thiophen-2-yl)ethan-1-one

• CAS RN:
• 1247398-28-2

• Formula:
• C11H15NO2S

• InChI:
• InChI=1S/C11H15NO2S/c13-8-9-3-4-12(7-9)11(14)6-10-2-1-5-15-10/h1-2,5,9,13H,3-4,6-8H2

• InChIKey:
• FPMFESWASCXXJR-UHFFFAOYSA-N

• 1-[3-(Hydroxymethyl)pyrrolidin-1-yl]-2-(thiophen-2-yl)ethan-1-one is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.

(4-((1H-imidazol-1-yl)methyl)phenyl)((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)methanone

In Stock

• CAS RN:
• 1705998-28-2

• Formula:
• C18H19N3O

• InChI:
• InChI=1S/C18H19N3O/c22-18(21-16-2-1-3-17(21)9-8-16)15-6-4-14(5-7-15)12-20-11-10-19-13-20/h1-2,4-7,10-11,13,16-17H,3,8-9,12H2

• InChIKey:
• NAJRLKXIXWXUPY-UHFFFAOYSA-N

• (4-((1H-imidazol-1-yl)methyl)phenyl)((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)methanone is a useful research compound. Its molecular formula is C18H19N3O and its molecular weight is 293.37. The purity is usually 95%.

4-Ethynyl-1-methylpiperidine hydrochloride

In Stock

• CAS RN:
• 2230798-28-2

• Formula:
• C8H14ClN

• InChI:
• InChI=1S/C8H13N.ClH/c1-3-8-4-6-9(2)7-5-8;/h1,8H,4-7H2,2H3;1H

• InChIKey:
• VFFZTOCMQCEVBY-UHFFFAOYSA-N

• 4-Ethynyl-1-methylpiperidine hydrochloride is a useful research compound. Its molecular formula is C8H14ClN and its molecular weight is 159.66. The purity is usually 95%.

Methyl 3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]-4-propan-2-ylbenzoate

Usually In Stock

• CAS RN:
• 2361898-28-2

• Formula:
• C17H22N2O4

• InChI:
• InChI=1S/C17H22N2O4/c1-6-16(21)19(4)10-15(20)18-14-9-12(17(22)23-5)7-8-13(14)11(2)3/h6-9,11H,1,10H2,2-5H3,(H,18,20)

• InChIKey:
• ULNGIDAKMYXCCO-UHFFFAOYSA-N

• Methyl 3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]-4-propan-2-ylbenzoate is a useful research compound. Its molecular formula is C17H22N2O4 and its molecular weight is 318.373. The purity is usually 95%.